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Compound of Interest

Compound Name: Pyrimethamine

Cat. No.: B1678524

For researchers, scientists, and drug development professionals, the proper disposal of
pyrimethamine is a critical component of laboratory safety and environmental responsibility.
Adherence to established protocols minimizes risks to personnel and ecosystems. This guide
provides essential, step-by-step procedures for the safe handling and disposal of
pyrimethamine waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including gloves, safety glasses, and a lab coat.[1] Handle
pyrimethamine in a well-ventilated area to avoid inhalation of dust or aerosols.[1][2] In case of
a spill, collect the material using spark-proof tools and place it in a suitable, closed container for
disposal.[1]

Step-by-Step Disposal Procedures

The primary principle for the disposal of pyrimethamine is to prevent its entry into the
environment and sewer systems.[1] The preferred methods of disposal are through a licensed
hazardous waste contractor or a drug take-back program.

1. Waste ldentification and Segregation:

 [solate all pyrimethamine waste, including expired compounds, contaminated materials
(e.g., gloves, weighing paper), and empty containers.
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Do not mix pyrimethamine waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

Label the waste container clearly as "Hazardous Waste: Pyrimethamine".
. On-Site Management and Storage:
Store pyrimethamine waste in a designated, secure area away from incompatible materials.
Keep waste containers tightly closed to prevent spills or leaks.
. Disposal Options:
Preferred Method: Licensed Waste Management Contractor:

o The most recommended method for the disposal of pyrimethamine is to use a licensed
chemical waste management company. These companies are equipped to handle and
dispose of hazardous pharmaceutical waste in compliance with all federal, state, and local
regulations.

o Contact your institution's EHS office to arrange for pickup by a certified contractor.
Alternative Method: Drug Take-Back Programs:

o For smaller quantities, drug take-back programs may be a viable option. These programs
are often sponsored by government agencies or pharmacies.

Disposal in Household Trash (Only if other options are unavailable):

o This method should be considered a last resort and may not be permissible for laboratory-
generated waste. Always consult your local regulations first.

o If this is the only option, take the following steps:
= Remove the pyrimethamine from its original container.

= Mix it with an unpalatable substance such as used coffee grounds or kitty litter. This
makes the drug less appealing to children and pets.
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» Place the mixture in a sealed container, such as a sealable plastic bag or an empty tub
with a lid, to prevent leakage.

» Dispose of the sealed container in the household trash.
Important Considerations:

e Do Not Flush: Do not dispose of pyrimethamine down the drain or toilet. This can lead to
contamination of water supplies as wastewater treatment plants are often not equipped to
remove such chemicals.

o Empty Containers: Handle uncleaned, empty containers as you would the product itself.
They may retain product residue and should be disposed of as hazardous waste.

e Regulatory Compliance: It is the responsibility of the waste generator to ensure that disposal
is carried out in accordance with all applicable laws and regulations.

Quantitative Data on Pyrimethamine Disposal

Specific quantitative limits for pyrimethamine disposal are not readily available in public
documentation and are typically determined by local and national regulations. The following
table summarizes key physical and safety data for pyrimethamine.

Property Value

CAS Number 58-14-0
Molecular Formula C12H13CIN4
Molecular Weight 248.71 g/mol

Harmful if swallowed (H302), Toxic to aquatic
life (H401)

Hazard Statements

P501: Dispose of contents/container in
Disposal Precautionary Statement accordance with

local/regional/national/international regulations

Pyrimethamine Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
pyrimethamine waste in a laboratory setting.

Pyrimethamine Disposal Workflow
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Caption: Decision workflow for the safe and compliant disposal of pyrimethamine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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